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Compound of Interest

Compound Name: 5-Hydroxypentanal

Cat. No.: B1214607

Providing essential safety and logistical information for the proper disposal of 5-
hydroxypentanal, this document outlines operational plans to ensure the safety of laboratory
personnel and compliance with regulations. The following procedural guidance is intended for
researchers, scientists, and drug development professionals.

5-Hydroxypentanal is a chemical compound that requires careful handling and disposal due to
its hazardous properties. Adherence to proper disposal protocols is crucial to mitigate risks to
personnel and the environment.

Safety and Hazard Profile

Before handling 5-hydroxypentanal, it is imperative to be aware of its associated hazards. The
following table summarizes key safety information.
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Hazard Classification

GHS Hazard Statement

Precautionary Statement
Codes

Flammable liquids (Category
2)

H225: Highly flammable liquid

and vapor

P210, P240, P241, P242,
P243

Skin corrosion/irritation

(Category 2)

H315: Causes skin irritation

P264, P280, P302+P352,
P332+P313, P362+P364

Serious eye damage/eye
irritation (Category 1)

H318: Causes serious eye

damage

P280, P305+P351+P338,
P310

Specific target organ toxicity —
single exposure (Category 3),

Respiratory tract irritation

H335: May cause respiratory

irritation

P261, P271, P304+P340,
P312, P403+P233, P405

Hazardous to the aquatic
environment, long-term hazard

(Category 3)

H412: Harmful to aquatic life

with long lasting effects

P273

Step-by-Step Disposal Procedure

The primary method for the disposal of 5-hydroxypentanal is through an authorized

hazardous waste collection service.[1] This ensures that the chemical is managed in

accordance with local, state, and federal regulations.[2][3]

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including chemical-resistant gloves (e.qg., nitrile), safety

goggles, and a lab coat.[4][5]

2. Waste Collection:

» Collect waste 5-hydroxypentanal in a designated, properly labeled, and sealed container.

e The container must be made of a material compatible with the chemical.

Do not mix 5-hydroxypentanal with other waste streams unless explicitly permitted by your
institution's environmental health and safety (EHS) office.
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3. Labeling:

o Clearly label the waste container with "Hazardous Waste," the full chemical name "5-
Hydroxypentanal,” and the associated hazard symbols (e.g., flammable, corrosive).

4. Storage of Waste:

» Store the waste container in a cool, dry, and well-ventilated area, away from sources of
ignition such as heat, sparks, and open flames.[1]

o Ensure the storage area is designated for hazardous waste.

5. Scheduling Waste Pickup:

o Contact your institution's EHS office to schedule a pickup for the hazardous waste.
e Provide them with accurate information about the waste material and its quantity.
In Case of a Spill:

o For small spills, absorb the material with an inert absorbent such as vermiculite, sand, or
earth.[2]

o Place the absorbent material into a sealed container for disposal as hazardous waste.
» Ventilate the area of the spill.
o For large spills, evacuate the area and contact your EHS office immediately.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 5-
hydroxypentanal.
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Caption: Decision workflow for the safe disposal of 5-hydroxypentanal waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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